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Compound of Interest

Compound Name: Gastrin-17

Cat. No.: B1628035 Get Quote

FOR IMMEDIATE RELEASE

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Gastrin-17. Adherence to these procedures is

critical for ensuring laboratory safety and the integrity of your experimental outcomes.

Gastrin-17 is a peptide hormone crucial in gastroenterological research. Proper handling is

paramount to protect personnel from potential hazards and to maintain the viability of the

compound for accurate and reproducible results. This document outlines the necessary

personal protective equipment (PPE), handling protocols, and disposal procedures.

Essential Personal Protective Equipment (PPE)
To prevent exposure through inhalation, skin contact, or accidental ingestion, the following PPE

is mandatory when handling Gastrin-17, particularly in its lyophilized powder form.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be equipped with side-

shields to offer protection from

splashes.

Hand Protection Protective Gloves

Chemical-resistant nitrile

gloves are required. Double

gloving is recommended.

Body Protection Laboratory Coat

A lab coat or gown resistant to

chemical permeation should

be worn at all times.

Respiratory Fume Hood/Respirator

Handle lyophilized powder in a

ventilated enclosure (fume

hood). A suitable respirator

may be required if a fume

hood is not available.

Note: All disposable PPE should be discarded after use. Reusable PPE must be thoroughly

decontaminated according to institutional protocols.

Gastrin-17 Handling and Storage: A Step-by-Step
Approach
Proper handling and storage are critical to maintain the stability and biological activity of

Gastrin-17.
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Procedure Step-by-Step Guidance

Receiving and Initial Storage

Upon receipt, inspect the package for any

damage. Store the lyophilized peptide at -20°C

or -80°C for long-term stability.[1]

Reconstitution

Before opening, allow the vial to equilibrate to

room temperature to prevent moisture

condensation. Reconstitute the peptide using a

sterile, appropriate solvent (e.g., sterile distilled

water, dilute acetic acid, or a buffer at pH 5-6).

[1]

Aliquoting and Short-Term Storage

To avoid repeated freeze-thaw cycles, it is highly

recommended to aliquot the reconstituted

peptide into single-use volumes.[1][2] Store

these aliquots at -20°C for short-term use (up to

one month) or at -80°C for longer periods (up to

six months).[3][4]

Experimental Use

When using in experiments, thaw the required

aliquot and keep it on ice. Avoid prolonged

exposure to room temperature.

Emergency Procedures and First Aid
In the event of accidental exposure, immediate action is crucial.
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Exposure Type First Aid Measures

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water.

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, holding the

eyelids open. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
All materials contaminated with Gastrin-17 must be disposed of as hazardous chemical waste

in accordance with local, state, and federal regulations.

Waste Type Disposal Procedure

Contaminated PPE
Collect in a designated, labeled hazardous

waste container.

Unused Gastrin-17

Dispose of in a designated hazardous chemical

waste container. Do not pour down the drain or

discard in regular trash.

Contaminated Labware
Decontaminate if possible, or dispose of as

hazardous waste.

Gastrin-17 Signaling Pathway
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Gastrin-17 primarily exerts its effects by binding to the cholecystokinin B (CCK2) receptor, a G-

protein coupled receptor. This interaction initiates a cascade of intracellular signaling events

that regulate various physiological processes, including gastric acid secretion and cell

proliferation.
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Caption: Gastrin-17 signaling cascade initiated by binding to the CCK2 receptor.

Experimental Workflow for Handling Gastrin-17
The following diagram outlines a standard workflow for preparing and using Gastrin-17 in a

typical cell culture experiment. This workflow ensures both safety and experimental

consistency.
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Caption: A typical experimental workflow for the safe handling of Gastrin-17.
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By implementing these safety and handling protocols, researchers can minimize risks and

ensure the quality and reliability of their data when working with Gastrin-17. For further

information, always refer to the specific Safety Data Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. genscript.com [genscript.com]

2. Peptide Stability: Guidelines and SOPs for Handling and Storage [biolongevitylabs.com]

3. medchemexpress.com [medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Gastrin-17]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628035#personal-protective-equipment-for-
handling-gastrin-17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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